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Compound of Interest

Compound Name: 17-Hydroxyisolathyrol

Cat. No.: B12432442

Technical Guide: Physicochemical Properties of
17-Hydroxyisolathyrol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
17-Hydroxyisolathyrol, a macrocyclic lathyrol diterpenoid isolated from the seeds of
Euphorbia lathyris. The document details its solubility in various solvent systems and outlines
standardized experimental protocols for determining its melting point and solubility.

Physical Properties
Melting Point

The specific melting point of 17-Hydroxyisolathyrol is not readily available in public literature.
However, the melting point of a pure crystalline solid is a critical physical property for its
identification and purity assessment. It is the temperature at which the material transitions from
a solid to a liquid state. For novel or isolated natural products like 17-Hydroxyisolathyrol, this
value would be determined experimentally.

Solubility

17-Hydroxyisolathyrol exhibits varying solubility depending on the solvent system employed.
The following tables summarize the available quantitative data on its solubility.
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Table 1: Solubility of 17-Hydroxyisolathyrol in Aqueous and Organic Solvent Systems

Solvent System Composition Solubility Observation

Ultrasonic assistance
may be needed.
=100 mg/mL (285.35 Hygroscopic DMSO

mM) can impact solubility;

DMSO 100%

use newly opened

solvent.[1]

10% DMSO, 40%
) ) > 2.5 mg/mL (7.13 )
In Vitro Formulation 1 PEG300, 5% Tween- M) Clear solution.[1]
m
80, 45% Saline

10% DMSO, 90%
> 2.5 mg/mL (7.13

In Vitro Formulation 2 (20% SBE-B-CD in M) Clear solution.[1]
m
Saline)
) ) 10% DMSO, 90% > 2.5 mg/mL (7.13 _
In Vitro Formulation 3 ) Clear solution.[1]
Corn QOil mM)

Note: For formulations where precipitation or phase separation occurs, heating and/or
sonication can be used to aid dissolution.[1]

Experimental Protocols
Determination of Melting Point (Capillary Method)

The capillary method is a standard technique for determining the melting point of a solid
crystalline substance.

Methodology:

o Sample Preparation: The sample of 17-Hydroxyisolathyrol must be thoroughly dried and in
a fine powdered form. This can be achieved by grinding the crystals in a mortar and pestle.

o Capillary Tube Loading: A small amount of the powdered sample is introduced into a thin-
walled capillary tube, which is sealed at one end. The tube is tapped gently to pack the
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sample tightly into the bottom.

o Apparatus Setup: The loaded capillary tube is placed into a melting point apparatus, adjacent
to a high-accuracy thermometer.

o Heating: The apparatus is heated at a controlled rate. For an unknown compound, a rapid
initial heating can be used to determine an approximate melting range. Subsequently, a new
sample is heated slowly (e.g., 1-2 °C per minute) as the temperature approaches the
approximate melting point.

o Observation and Recording: The temperature at which the first droplet of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a clear liquid is recorded as the end of the melting range. For a pure substance,
this range should be narrow.

Determination of Solubility (Shake-Flask Method)

The shake-flask method is a widely used and reliable technique for determining the equilibrium
solubility of a compound in a specific solvent.

Methodology:

o Sample Preparation: An excess amount of 17-Hydroxyisolathyrol is added to a vial
containing the solvent of interest. The use of an excess amount ensures that a saturated
solution is formed.

o Equilibration: The vial is sealed and agitated (e.g., using a shaker or stirrer) at a constant
temperature for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached
between the dissolved and undissolved solid.

o Phase Separation: After equilibration, the undissolved solid is separated from the saturated
solution. This is typically achieved by centrifugation followed by filtration of the supernatant
through a chemically inert filter (e.g., PTFE syringe filter) that does not absorb the solute.

e Quantification: The concentration of 17-Hydroxyisolathyrol in the clear, saturated filtrate is
determined using a suitable analytical method, such as High-Performance Liquid
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Chromatography (HPLC). A calibration curve is generated using standard solutions of known
concentrations to ensure accurate quantification.

o Data Reporting: The solubility is reported in units of mass per volume (e.g., mg/mL) or
molarity (mM) at the specified temperature.

Visualizations

The following diagrams illustrate the generalized workflows for the experimental protocols
described above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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